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Compound of Interest

Compound Name: 2-Fluoro-4-nitroaniline

Cat. No.: B181687

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for
the handling of 2-Fluoro-4-nitroaniline (CAS No: 369-35-7). Adherence to these guidelines is
essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-4-nitroaniline is a hazardous substance that requires stringent safety measures. It is
harmful if swallowed, in contact with skin, or inhaled.[1][2] It can also cause skin and serious
eye irritation.[3]

1.1. GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Irritation Category 2
Eye Irritation Category 2
Specific target organ toxicity - single exposure

Category 3

(Respiratory system)

1.2. Required Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Fluoro-4-nitroaniline.

Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or chemical goggles.[3]

Protects against splashes and

dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

absorption.[1]

Respiratory Protection

NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) for solids.[4] Use a self-
contained breathing apparatus

in case of fire.[3]

Avoids inhalation of harmful
dust.

Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes skin exposure.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluoro-4-nitroaniline is provided

below.
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Property

Value

Molecular Formula

CeHsFN202[1][4]

Molecular Weight 156.11 g/mol [2][4]

Light orange to yellow to green powder or
Appearance

crystal.[6]
Melting Point 122-130 °C[4]
Solubility Slightly soluble in water.[1][6]

Store in a cool, dry, well-ventilated area in a
Storage tightly sealed container.[3][7] Keep in a dark

place under an inert atmosphere.[6]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 2-Fluoro-4-nitroaniline is crucial for safety.

3.1. Preparation

hood.[8]

accessible.[9]

readily available.[3]

3.2. Handling

Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume

PPE: Don all required PPE before handling the chemical.

Emergency Equipment: Ensure an eyewash station and safety shower are readily

Spill Kit: Have a spill kit containing absorbent materials (e.g., sand, earth, or vermiculite)

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[10]

e Minimize Dust: Avoid generating dust during handling.[3][10]
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» Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

o Transfer: Use appropriate tools (spatula, etc.) to transfer the chemical, minimizing the risk of
spills.

e Heating: If heating is required, do so with caution. Avoid open flames.[7]
3.3. Post-Handling

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[3]

o Cleaning: Clean the work area and any equipment used.

o Storage: Return the chemical to its designated storage location, ensuring the container is
tightly sealed.[3]

Preparation Handling Post-Handling

Prepare Work Area Don PPE Check Emergency Equipment Prepare Spill Kit gua g Handle Chemical g gNelehiEECRE] }—>| Clean Work Area }—>| Store Chemical

Click to download full resolution via product page
Caption: Workflow for the safe handling of 2-Fluoro-4-nitroaniline.
Emergency Procedures
In the event of an emergency, follow these procedures immediately.

4.1. First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate
medical attention.[3][10]

Immediately wash the affected area with plenty

) of soap and water for at least 15 minutes while
Skin Contact ) . . .

removing contaminated clothing. Seek medical

attention if irritation persists.[3][10]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3]

4.2. Spill Response

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.[3]

Absorb: Use an inert absorbent material like sand or vermiculite to cover the spill.[3]

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container
for disposal.[8]

Clean: Clean the spill area thoroughly.
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Contain Spill Seek Medical Attention
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Collect Waste

Clean Spill Area
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Caption: Emergency response plan for spills and personnel exposure.

Disposal Plan
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Proper disposal of 2-Fluoro-4-nitroaniline and its waste is critical to prevent environmental
contamination.

o Waste Collection:

o Collect all waste material (including contaminated absorbent material and disposable
PPE) in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams.

e Disposal Method:

o Dispose of the chemical waste through a licensed and approved hazardous waste
disposal company.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal.[3]

o Container Disposal:

o Empty containers should be triple-rinsed with an appropriate solvent.

o The rinsate should be collected and treated as hazardous waste.

o Dispose of the cleaned containers in accordance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Fluoro-4-nitroanil [chembk.com]

e 2. 2-Fluoro-4-nitroaniline | C6H5FN202 | CID 101254 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b181687?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.benchchem.com/product/b181687?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-Fluoro-4-nitroanil
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-nitroaniline
https://store.apolloscientific.co.uk/storage/msds/PC3591_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 4. 2-Fluoro-4-nitroaniline 95% | Sigma-Aldrich [sigmaaldrich.com]
e 5. cdhfinechemical.com [cdhfinechemical.com]

¢ 6. 2-Fluoro-4-nitroaniline CAS#: 369-35-7 [m.chemicalbook.com]
e 7. fishersci.com [fishersci.com]

o 8. fishersci.se [fishersci.se]

e 9. aarti-industries.com [aarti-industries.com]

¢ 10. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Fluoro-4-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181687#personal-protective-equipment-for-handling-
2-fluoro-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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